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Overall Survival (OS) Result & Key

Trial / Population Comparator o Reference
Findings

SIMPLIFY-1 (JAKi- Ruxolitinib No significant difference in mature OS

naive) (HR=1.02). Week 24 transfusion

independence (TI) strongly associated with
improved OS (HR=0.311; p<0.0001). [1]

SIMPLIFY-2 Best Available No significant difference in OS (HR=0.98).
(Ruxolitinib- Therapy (BAT) Reported as "the best overall survival" for
exposed) this patient population. Associated with high

crossover rate. [2] [1]

Post-Hoc Analysis Achieving hemoglobin >10 g/dL by week 24
(SIMPLIFY-1 & with momelotinib was associated with
MOMENTUM) improved OS, regardless of baseline anemia

severity. [3]

Detailed Analysis of Survival Data and Mechanisms

The survival data from clinical trials is best understood in the context of momelotinib's unique mechanism

of action and its impact on key clinical outcomes.
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e Linking Mechanism to Survival Benefit: Momelotinib's distinctive dual inhibition of JAK1/JAK2
and ACVR1 is central to its survival benefit. While JAK1/2 inhibition reduces spleen size and
symptoms (like other JAK inhibitors), ACVR1 inhibition suppresses hepcidin production in the liver.
This increases iron availability for red blood cell production, directly addressing myelofibrosis-related
anemia. [4] [1] Since anemia is a major negative prognostic factor in myelofibrosis, this pro-

erythropoietic effect is believed to underpin the observed survival benefit. [1]

¢ Critical Role of Transfusion Independence (TI): A consistent finding across studies is that achieving

transfusion independence is a powerful predictor of improved survival.

o In SIMPLIFY-1, for JAK inhibitor-naive patients, achieving Tl at week 24 was associated with a
significant 69% reduction in the risk of death (HR=0.311) in multivariate analysis. [1]

o Baseline Tl was also a strong independent predictor of improved survival in both SIMPLIFY-1
and SIMPLIFY-2. [1]

o Impact of Earlier Treatment: A 2025 post-hoc analysis concluded that to optimize clinical benefit,
momelotinib treatment should be started early, ideally in the frontline setting when anemia is
moderate rather than severe. The analysis showed that patients with moderate anemia at baseline were
more likely and faster to achieve hemoglobin levels above 10 g/dL, which was in turn linked to better

survival. [3]

Experimental Protocols from Key Trials

For fellow researchers, here are the detailed methodologies of the core trials that generated the survival data.

SIMPLIFY-1 (NCT01969838) [5] [1]

¢ Objective: To demonstrate non-inferiority of momelotinib versus ruxolitinib in JAK inhibitor-naive
patients.

e Design: Phase lll, double-blind, multicenter RCT.

e Population: 432 adults with primary or secondary MF (Intermediate-1, -2, or High-risk).

¢ Intervention: Momelotinib (200 mg once daily) vs. Ruxolitinib (20 mg twice daily).

¢ Primary Endpoint: Splenic Response Rate (SRR, =35% spleen volume reduction) at Week 24.

¢ Key Secondary Endpoints: Symptom response and Transfusion Independence (TI) rate at Week
24,
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e Crossover: Ruxolitinib-arm patients could cross over to momelotinib after Week 24.

SIMPLIFY-2 (NCT02101268) [5] [1]

e Objective: To demonstrate superiority of momelotinib versus Best Available Therapy (BAT) in
ruxolitinib-experienced patients.

e Design: Phase lll, open-label, multicenter RCT.

e Population: 156 adults with primary or secondary MF who were previously treated with ruxolitinib.

¢ Intervention: Momelotinib (200 mg once daily) vs. BAT (88.5% received ruxolitinib).

¢ Primary Endpoint: Splenic Response Rate (SRR) at Week 24.

e Crossover: BAT-arm patients could cross over to momelotinib after Week 24.

MOMENTUM (NCT04173494) [3] [5]

¢ Objective: To evaluate momelotinib versus danazol in symptomatic and anemic patients with prior
JAK inhibitor exposure.

¢ Design: Phase lll, double-blind, multicenter RCT.

e Population: 195 adults with primary or secondary MF, hemoglobin <10 g/dL, and prior JAK inhibitor
treatment.

¢ Intervention: Momelotinib (200 mg once daily) vs. Danazol (300 mg twice daily).

¢ Primary Endpoint: Total Symptom Score (TSS) response rate at Week 24.

¢ Key Secondary Endpoints: Transfusion Independence rate and SRR at Week 24.

Comparative Analysis with Other JAK Inhibitors

The following table places momelotinib's performance in the context of other approved JAK inhibitors for

myelofibrosis, highlighting its unique profile.

JAK Key . Overall Survival & Key
- . Impact on Anemia . .
Inhibitor Mechanism(s) Differentiators
Momelotinib  JAK1/JAK2, Improves anemia and Survival benefit linked to anemia
ACVR1 increases transfusion improvement. A unique option for
independence. [4] [6] patients with significant anemia. [3]

[1]
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JAK Key . Overall Survival & Key
o . Impact on Ahemia ) )
Inhibitor Mechanism(s) Differentiators
Ruxolitinib JAK1/JAK2 Can induce or worsen Improves survival vs. placebo/BAT in
anemia and intermediate/high-risk patients. The
thrombocytopenia. [4] [1] long-standing first-line option. [1]
Fedratinib JAK2, FLT3 Can induce or worsen Effective for splenomegaly and
anemia and symptoms. Requires monitoring for
thrombocytopenia. [7] Gl toxicity and encephalopathy. [7]
Pacritinib JAK2, IRAK1, Neutral to improved Approved for patients with severe
ACVR1 anemia (preclinical ACVR1 thrombocytopenia (platelets <50 x
inhibition). [4] 10°/L). [4]

A 2025 indirect treatment comparison also suggests that momelotinib has a lower risk of key
hematological (anemia, thrombocytopenia) and gastrointestinal (diarrhea, nausea) adverse events over

24 weeks compared to fedratinib. [7]

Visualizing the Mechanism of Action

The diagram below illustrates how momelotinib's dual mechanism targets both the symptoms and the

underlying anemia of myelofibrosis.

In summary, the overall survival benefit of momelotinib is strongly supported by its unique ability to

address myelofibrosis-related anemia through ACVR1 inhibition.

e For JAK inhibitor-naive patients, it provides non-inferior spleen/symptom control versus ruxolitinib
with superior anemia benefits, and achieving transfusion independence on treatment is a key positive
survival predictor.

¢ For patients who have received prior JAK inhibitor therapy, it offers a valuable treatment option
that can improve anemia, symptoms, and spleen size, demonstrating a survival outcome that
compares favorably with other available therapies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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